Cas no 102582-69-4 (8-Hydroxypinoresinol 4'-O-β-D-glucopyranoside)

• Product name: 8-Hydroxypinoresinol 4'-O-β-D-glucopyranoside
• CAS No: 102582-69-4
• MF: C₂₆H₃₂O₁₂
• MW: 536.525089263916
• MDL: MFCD24849330
• CID: 1995800
• PubChem ID: 21591950

8-Hydroxypinoresinol 4'-O-β-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• (+) 8-hydroxypinoresinol-4'-O-beta-D-glucopyranoside
• (+)-1-hydroxypinoresinol 4''-O-beta-D-glucopyranoside
• (+)-1-hydroxypinoresinol 4'-O-beta-D-glucopyranoside
• (+)-1-hydroxypinoresinol-4''-O-beta-D-glucopyranoside
• (+)-1-Hydroxypinoresinol-4''-O-β-D-glucopyranoside
• 8-hydroxypinoresinol-4'-O-beta-D-glucoside
• FS-8431
• CHEBI:189506
• NCGC00347731-02
• (2S,3R,4S,5S,6R)-2-[4-[(3R,3aS,6S,6aR)-3a-hydroxy-3-(4-hydroxy-3-methoxyphenyl)-3,4,6,6a-tetrahydro-1H-furo[3,4-c]furan-6-yl]-2-methoxyphenoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• 8-Hydroxypinoresinol-4'-O-beta-D-glucopyranoside, >=95% (LC/MS-ELSD)
• Compound NP-009383
• NCGC00347731-02_C26H32O12_beta-D-Glucopyranoside, 2-methoxy-4-[(1S,3aS,4R,6aR)-tetrahydro-3a-hydroxy-4-(4-hydroxy-3-methoxyphenyl)-1H,3H-furo[3,4-c]furan-1-yl]phenyl
• DTXSID801347639
• 4-[(1s,3as,4r,6ar)-3a-hydroxy-4-(4-hydroxy-3-methoxyphenyl)tetrahydro-1h,3h-furo[3,4-c]furan-1-yl]-2-methoxyphenyl beta-d-glucopyranoside
• NS00097588
• CHEMBL479730
• (2S,3R,4S,5S,6R)-2-[4-[(3R,3aS,6S,6aR)-3a-hydroxy-3-(4-hydroxy-3-methoxyphenyl)-3,4,6,6a-tetrahydro-1H-uro[3,4-c]uran-6-yl]-2-methoxyphenoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• AKOS040736437
• 102582-69-4
• 8-hydroxypinoresinol-4'-O-beta-D-glucopyranoside
• 8-Hydroxypinoresinol 4'-glucoside
• 8-Hydroxypinoresinol 4'-O-beta-D-glucopyranoside
• (2S,3R,4S,5S,6R)-2-(4-((1S,3AS,4R,6aR)-3a-hydroxy-4-(4-hydroxy-3-methoxyphenyl)tetrahydro-1H,3H-furo[3,4-c]furan-1-yl)-2-methoxyphenoxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol
• 8-Hydroxypinoresinol 4'-o-?-D-glucopyranoside
• CEA58269
• 8-Hydroxypinoresinol 4'-O-β-D-glucopyranoside

• MDL： MFCD24849330
• Inchi： InChI=1S/C26H32O12/c1-33-17-8-13(3-5-15(17)28)24-26(32)11-36-23(14(26)10-35-24)12-4-6-16(18(7-12)34-2)37-25-22(31)21(30)20(29)19(9-27)38-25/h3-8,14,19-25,27-32H,9-11H2,1-2H3/t14-,19-,20-,21+,22-,23-,24-,25-,26-/m1/s1
• InChI Key： GQLQVPZSTWXDBQ-ZOKOZUFBSA-N
• SMILES： COC1=C(C=CC(=C1)C2C3COC(C3(CO2)O)C4=CC(=C(C=C4)O)OC)OC5C(C(C(C(O5)CO)O)O)O

Computed Properties

• Exact Mass: 536.18937645g/mol
• Monoisotopic Mass: 536.18937645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 38
• Rotatable Bond Count: 7
• Complexity: 787
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 177Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Lignan glycosides Lignan glycosides
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Lignan glycosides

Additional information on 8-Hydroxypinoresinol 4'-O-β-D-glucopyranoside

Exploring the Potential of 8-Hydroxypinoresinol 4'-O-β-D-glucopyranoside (CAS No. 102582-69-4): A Comprehensive Overview

In the realm of natural compounds, 8-Hydroxypinoresinol 4'-O-β-D-glucopyranoside (CAS No. 102582-69-4) has garnered significant attention due to its unique structural properties and potential health benefits. This lignan-derived glycoside, often abbreviated as HPG, is a bioactive compound found in various plant species, including olive trees and sesame seeds. Its molecular structure combines a pinoresinol backbone with a glucopyranoside moiety, enhancing its solubility and bioavailability. Researchers are increasingly interested in its antioxidant, anti-inflammatory, and neuroprotective properties, making it a subject of interest in nutraceutical and pharmaceutical applications.

The growing demand for natural antioxidants and plant-based therapeutics has propelled studies on 8-Hydroxypinoresinol 4'-O-β-D-glucopyranoside. With oxidative stress and chronic inflammation being key contributors to aging and diseases like diabetes and cardiovascular disorders, compounds like HPG offer promising avenues for preventive healthcare. Recent studies highlight its ability to scavenge free radicals and modulate inflammatory pathways, aligning with the current trend toward functional foods and integrative medicine. Consumers and researchers alike are searching for terms like "natural antioxidants," "plant-based anti-inflammatory agents," and "bioactive lignans," reflecting the compound's relevance in modern health discourse.

From a biochemical perspective, 8-Hydroxypinoresinol 4'-O-β-D-glucopyranoside exhibits a unique mechanism of action. The glucopyranoside group facilitates cellular uptake, while the hydroxypinoresinol core contributes to its radical-scavenging activity. This dual functionality makes it a versatile candidate for drug development and dietary supplements. Analytical techniques such as HPLC and NMR have been employed to characterize its purity and stability, ensuring its suitability for commercial applications. The compound's CAS No. 102582-69-4 serves as a critical identifier for researchers sourcing high-quality standards for their studies.

In the context of sustainability and green chemistry, 8-Hydroxypinoresinol 4'-O-β-D-glucopyranoside stands out as an eco-friendly alternative to synthetic additives. Its natural origin and biodegradability resonate with environmentally conscious consumers, who frequently search for "sustainable bioactive compounds" and "green pharmaceuticals." Additionally, its potential role in skincare—thanks to its antioxidant properties—has sparked interest in the cosmetics industry, where terms like "natural anti-aging agents" and "plant-derived skincare ingredients" are trending.

Despite its promise, challenges remain in the large-scale extraction and standardization of HPG. Advances in biotechnology, such as enzymatic hydrolysis and fermentation, may offer solutions to enhance yield and reduce production costs. As the scientific community continues to explore its applications, 8-Hydroxypinoresinol 4'-O-β-D-glucopyranoside (CAS No. 102582-69-4) is poised to become a cornerstone in the development of next-generation nutraceuticals and therapeutics. Its multifaceted benefits underscore the importance of ongoing research and innovation in harnessing the power of plant-derived compounds.